Cas no 28553-12-0 (Diisononyl phthalate)

• Product Name: Diisononyl phthalate
• CAS No: 28553-12-0
• MF: C₂₆H₄₂O₄
• MW: 418.609288692474
• MDL: MFCD00044119
• CID: 53342
• PubChem ID: 87574532
• Update Time: 2025-10-29

Diisononyl phthalate Chemical and Physical Properties

Names and Identifiers

• di-'isononyl' phthalate, mixture of esters
• Di-isononyl phthalate
• di-isononyl orthophthalate
• Diisononyl Phthalate (mixture of branched chain isomers)
• Di-iso-nonyl phthalate (C9-alkyl ester isomer mix, mainly one isomer)
• Di-iso-nonyl phthalate (C9-alkyl ester isomer mix, mainly one isomer)neat
• Phthalic Acid Bis(3,5,5-Tri-Methylhexyl) Ester
• PLASTHALL DINP
• PLASTHALL? DINP
• 1,2-Benzenedicarboxylic acid, diisononyl ester
• di-''isononyl'' phthalate
• Diisononyl phthalate
• DINP
• DINP (mixture of branched chain isomers)
• Phthalic Acid Diisononyl Ester (mixture of branched chain isomers)
• Bis(7-methyloctyl) phthalate
• 1,2-Benzenedicarboxylic acid diisononyl ester
• Diisononylphthalate
• bis(7-methyloctyl) benzene-1,2-dicarboxylate
• DINP branched
• HBGGXOJOCNVPFY-UHFFFAOYSA-N
• Diisononyl phthalate, technical grade
• DSSTox_CID_2521
• DSSTox_RID_78653
• DSSTox_GSID_28665
• aromatic ester
• Phthalic Acid Bis(7-methyloctyl) Ester
• D78402
• Diisononyl Phthalate, Technical
• DTXSID60860420
• FT-0624987
• DIISONONYL PHTHALATE [INCI]
• Baylectrol 4200;ENJ 2065;Phthalisocizer DINP;
• Bis(7-methyloctyl)phthalate
• Enj 2065
• DSSTox_RID_76608
• NCGC00163810-02
• NS00010511
• AKOS015838981
• FT-0667184
• CHEBI:35459
• Bis(7-methyloctyl) phthalate #
• DSSTox_GSID_22521
• 1,2-Benzenedicarboxylic acid, bis(7-methyloctyl) ester
• CAS-68515-48-0
• SCHEMBL21592
• DINP [MI]
• PLASTOMOLL DINP
• W-104664
• Phthalic acid, bis-isononyl ester (technical)
• MFCD00044119
• AS-77000
• 28553-12-0
• 1,2-Benzenedicarboxylic acid, 1,2-diisononyl ester
• Q410393
• 1,2-Benzenedicarboxylic acid 1,2-diisononyl ester
• Tox21_200745
• Tox21_303462
• 20548-62-3
• MONOCIZER DINP
• CCRIS 7927
• CAS-28553-12-0
• Phthalic acid, bis(7-methyloctyl) ester
• PALATINOL DINP
• 1,2-Benzenedicarboxylic acid, bis(7-methyloctyl) ester (9CI); Phthalic acid, bis(7-methyloctyl) ester (7CI,8CI); 1-Octanol, 7-methyl-, phthalate (2:1) (8CI); Bis(7-methyloctyl) phthalate; Diisononyl phthalate; DINP
• NCGC00258299-01
• Tox21_202296
• NCGC00257365-01
• FT-0667185
• NCGC00259845-01
• EC 271-090-9
• Bis(7-methyloctyl)??phthalate, analytical standard
• DIISONONYL PHTHALATE [HSDB]
• VINYCIZER 90
• 68515-48-0
• BIDD:ER0440
• EINECS 271-090-9
• FT-0698830
• CHEMBL1905899
• 1,2-Benzenedicarboxylicacid, di-C8-10-branched alkyl esters, C9-rich
• DIACIZER DINP
• Phthalic acid, bis-isononyl ester (technical) 10 microg/mL in Cyclohexane
• NCGC00163810-01
• 1ST1158
• Diisononyl phthalate Solution in Hexane, 1000mug/mL
• 1ST1158-1000

• MDL： MFCD00044119
• Inchi： 1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3
• InChI Key： HBGGXOJOCNVPFY-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCCCCCCC(C)C)=O)CCCCCCC(C)C

Computed Properties

• Exact Mass: 418.30846
• Monoisotopic Mass: 418.30831
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Oily liquid
• Density: 0.98
• Melting Point: -43°C(lit.)
• Boiling Point: 252°C/5.3mmHg(lit.)
• Flash Point: 235 °C
• Refractive Index: n20/D1.485(lit.)
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
• PSA: 52.6
• LogP: 7.21320
• Merck: 3290
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Diisononyl phthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：CZ3395000
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Diisononyl phthalate

Diisononyl Phthalate (CAS No. 28553-12-0): Properties, Applications, and Market Insights

Diisononyl phthalate (DINP), with CAS No. 28553-12-0, is a widely used phthalate ester plasticizer known for its versatility in industrial and consumer applications. As a non-toxic alternative to traditional plasticizers, DINP has gained prominence due to its excellent compatibility with PVC (polyvinyl chloride) and other polymers. This article explores its chemical properties, applications, and market trends, addressing common queries like "Is DINP safe?" and "What are the alternatives to DINP?"—topics frequently searched in AI-driven queries and SEO trends.

The molecular structure of DINP consists of a phthalic acid backbone esterified with isononyl alcohol, providing flexibility and durability to plastic products. Its low volatility and high thermal stability make it ideal for automotive interiors, wire and cable insulation, and flooring materials. Recent sustainability debates have spotlighted DINP's environmental impact, prompting innovations in bio-based plasticizers—a trending topic in green chemistry forums.

In the global DINP market, regions like Asia-Pacific dominate production due to high demand in construction and electronics sectors. Regulatory frameworks, such as REACH and US EPA guidelines, ensure DINP's safe usage in toys and food-contact materials. Searches for "DINP vs. DEHP" or "phthalate-free products" reflect consumer awareness, aligning with SEO keywords like "eco-friendly plasticizers."

Future trends highlight DINP's role in circular economies, with research focusing on recycling compatibility and degradation pathways. As industries pivot toward sustainable additives, Diisononyl phthalate remains a critical subject for material scientists and regulatory bodies alike.